Cas no 30057-60-4 (Carbanilic acid, p-(ethylsulfonyl)-,tert-butyl ester (8CI))

• Product Name: Carbanilic acid, p-(ethylsulfonyl)-,tert-butyl ester (8CI)
• CAS No: 30057-60-4
• MF: C₁₃H₁₉NO₄S
• MW: 285.359262704849
• CID: 322487
• PubChem ID: 267637
• Update Time: 2025-04-19

Carbanilic acid, p-(ethylsulfonyl)-,tert-butyl ester (8CI) Chemical and Physical Properties

Names and Identifiers

• Carbanilic acid, p-(ethylsulfonyl)-,tert-butyl ester (8CI)
• NSC 107171
• NSC107171
• 30057-60-4
• tert-Butyl [4-(ethanesulfonyl)phenyl]carbamate
• NSC-107171
• DTXSID30952467
• AKOS014476142

• Inchi： 1S/C13H19NO4S/c1-5-19(16,17)11-8-6-10(7-9-11)14-12(15)18-13(2,3)4/h6-9H,5H2,1-4H3,(H,14,15)
• InChI Key： HDCWVFLKCMQFGJ-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(=CC=1)NC(=O)OC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 285.10357
• Monoisotopic Mass: 285.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 80.8Ų

Experimental Properties

• Density: 1.205±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.094 g/l) (25 º C),
• PSA: 72.47